Cas no 89991-36-6 (Cyclooct[d]isoxazole, 3a,4,5,8,9,9a-hexahydro-3-methyl-)

• Product Name: Cyclooct[d]isoxazole, 3a,4,5,8,9,9a-hexahydro-3-methyl-
• CAS No: 89991-36-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 583884
• PubChem ID: 6309380
• Update Time: 2025-04-19

Cyclooct[d]isoxazole, 3a,4,5,8,9,9a-hexahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclooct[d]isoxazole, 3a,4,5,8,9,9a-hexahydro-3-methyl-
• 3-methyl-3a,4,5,8,9,9a-hexahydrocycloocta[d][1,2]oxazole
• 3-Methyl-3a,4,5,8,9,9a-hexahydrocycloocta[d]isoxazole
• 89991-36-6
• SCHEMBL20507152
• AKOS006279216
• 3-METHYL-3A,4,5,8,9,9A-HEXAHYDROCYCLOOCTA(D)ISOXAZOLE

• Inchi： 1S/C10H15NO/c1-8-9-6-4-2-3-5-7-10(9)12-11-8/h2-3,9-10H,4-7H2,1H3/b3-2-
• InChI Key： WNDBIHKXFOBPPC-IHWYPQMZSA-N
• SMILES： O1C2CCC=CCCC2C(C)=N1 |c:4|

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.6Ų